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Compound of Interest

Compound Name: PD146176

Cat. No.: B1679109

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of PD146176, a selective
15-lipoxygenase (15-LOX) inhibitor, for intraperitoneal (IP) injection in animal models. The
information compiled is intended to ensure proper handling, solubilization, and administration
for reproducible in vivo studies.

Compound Information

PD146176 is a potent and specific, non-competitive inhibitor of 15-lipoxygenase, with a Ki of
197 nM.[1][2] It has been shown to have no significant effect on 5-LOX, 12-LOX, COX-1, or
COX-2. Its chemical formula is C1sH11NS, and it has a molecular weight of 237.32 g/mol .[3]

Table 1: Physicochemical Properties of PD146176
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Property Value Source
Molecular Weight 237.32 [11[3]
Formula Ci1sH11NS [1][3]
Purity >98% [1]
CAS Number 4079-26-9
Store at +4°C or -20°C as a
Storage [1114]
powder

Solubility and Vehicle Formulations

PD146176 is soluble in various organic solvents but is insoluble in water.[4] For in vivo
applications, particularly intraperitoneal injections, several vehicle formulations have been
established to create either a clear solution or a stable suspension. The choice of vehicle is
critical for ensuring drug delivery and minimizing potential toxicity.

Table 2: Solubility Data for PD146176

Solvent Maximum Concentration Source
DMSO 100 mM (23.73 mg/mL) [1]
Ethanol 50 mM (11.87 mg/mL) [2]
DMF 10 mg/mL [3]

Table 3: Recommended Vehicle Formulations for Intraperitoneal Injection

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.rndsystems.com/products/pd-146176_2850
https://www.caymanchem.com/product/10010518/pd-146176
https://www.rndsystems.com/products/pd-146176_2850
https://www.caymanchem.com/product/10010518/pd-146176
https://www.rndsystems.com/products/pd-146176_2850
https://www.rndsystems.com/products/pd-146176_2850
https://www.selleckchem.com/products/pd146176.html
https://www.benchchem.com/product/b1679109?utm_src=pdf-body
https://www.selleckchem.com/products/pd146176.html
https://www.benchchem.com/product/b1679109?utm_src=pdf-body
https://www.rndsystems.com/products/pd-146176_2850
https://www.tocris.com/products/pd-146176_2850
https://www.caymanchem.com/product/10010518/pd-146176
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

] Final .
Vehicle Resulting
Protocol . PD146176 . Source
Composition . Solution
Concentration
10% DMSO,
40% PEG300, Suspended
1 2.5 mg/mL _ (5]
5% Tween-80, solution
45% Saline
10% DMSO, ]
2 ) > 2.5 mg/mL Clear solution [5]
90% Corn Oil
5% DMSO, 40% Up to 2 mg/mL ] ]
Mixed solution
PEG300, 5% (based on a 40
3 (use [4]
Tween-80, 50% mg/mL DMSO ) ]
immediately)
ddH20 stock)

Experimental Protocols

Below are detailed step-by-step protocols for preparing PD146176 for intraperitoneal injection

based on the recommended vehicle formulations.

Protocol 1: Preparation of a 2.5 mg/mL Suspension

This protocol is suitable for studies where a suspended solution is acceptable for

intraperitoneal administration.

Materials:

PD146176 powder

Dimethyl sulfoxide (DMSO), fresh and anhydrous

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NacCl)
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 Sterile microcentrifuge tubes
e Vortex mixer

 Ultrasonic bath

Procedure:

e Prepare a 25 mg/mL stock solution of PD146176 in DMSO. Weigh the appropriate amount of
PD146176 and dissolve it in DMSO. Ensure the DMSO is fresh to avoid solubility issues.[4]

« In a sterile microcentrifuge tube, add the following solvents in order, mixing thoroughly after
each addition:

o 100 pL of the 25 mg/mL PD146176 stock solution in DMSO.
o 400 pL of PEG300. Vortex to mix until the solution is clear.
o 50 pL of Tween-80. Vortex to mix.

o 450 pL of sterile saline. Vortex thoroughly.

o Use sonication to create a uniform suspension. If precipitation occurs, use an ultrasonic bath
to aid dissolution and form a homogenous suspension.[5]

» Administer the suspension immediately to the animal model via intraperitoneal injection.

Protocol 2: Preparation of a = 2.5 mg/mL Clear Solution

This protocol is ideal for studies requiring a clear solution for injection.
Materials:

e PD146176 powder

o Dimethyl sulfoxide (DMSO), fresh and anhydrous

e Corn Oil
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 Sterile microcentrifuge tubes

e \ortex mixer

Procedure:

Prepare a 25 mg/mL stock solution of PD146176 in DMSO.

In a sterile microcentrifuge tube, add the following in order, mixing thoroughly:
o 100 pL of the 25 mg/mL PD146176 stock solution in DMSO.
o 900 pL of Corn Qil.

Vortex the mixture until a clear solution is obtained.

Administer the clear solution via intraperitoneal injection.

Visualizations
Experimental Workflow for PD146176 Preparation
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Caption: Workflow for preparing PD146176 solutions.
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Signaling Pathway of PD146176

PD146176 acts as a selective inhibitor of 15-lipoxygenase (15-LOX). 15-LOX is an enzyme that
catalyzes the oxygenation of polyunsaturated fatty acids, such as arachidonic acid, to produce
bioactive lipid mediators. These mediators are involved in inflammatory processes and have
been implicated in the pathogenesis of diseases like atherosclerosis.[1][2][3] By inhibiting 15-
LOX, PD146176 can modulate these downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. PD 146176 | Lipoxygenases | Tocris Bioscience [tocris.com]

3. caymanchem.com [caymanchem.com]

4. selleckchem.com [selleckchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1679109?utm_src=pdf-body
https://www.benchchem.com/product/b1679109?utm_src=pdf-body
https://www.rndsystems.com/products/pd-146176_2850
https://www.tocris.com/products/pd-146176_2850
https://www.caymanchem.com/product/10010518/pd-146176
https://www.benchchem.com/product/b1679109?utm_src=pdf-body
https://www.benchchem.com/product/b1679109?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679109?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/pd-146176_2850
https://www.tocris.com/products/pd-146176_2850
https://www.caymanchem.com/product/10010518/pd-146176
https://www.selleckchem.com/products/pd146176.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 5. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Injection of PD146176]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679109#preparing-pd146176-for-intraperitoneal-
injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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